A STEM tomographic multiplication nano-moiré method
Nanoscale Pub Date: 2023-10-27 DOI: 10.1039/D3NR03967F
Abstract
Heterojunction optoelectronic technology has extensive applications in modern optoelectronics. The lattice quality and mismatch strain near the heterojunction interface significantly affect the photoelectric performance of a photoelectronic device. Therefore, accurately characterizing the internal three-dimensional (3D) strain at the interface in a large field is essential to evaluate the heterojunction optoelectronic device quality. Here, we propose a tomographic multiplication nano-moiré method for internal 3D strain measurements in a large field. This method operates by combining the depth sectioning technique of scanning transmission electron microscopy (STEM) with the multiplication moiré method. A mutual overlapping analytical method based on spherical aberration correction is adopted in 3D reconstruction to achieve the nanometer resolution in the depth direction. The developed method overcomes the small measurement field of view (FOV) limitation of the conventional transmission electron microscope and provides high resolution and a large measurement volume, potentially facilitating the evaluation of the large-scale 3D internal lattice quality and strain field characterization. Using the proposed method, the 3D distribution of dislocations and strain fields in the [011] direction at the heterojunction interface of the InP/InGaAs nanomaterial is intuitively, clearly, and comprehensively revealed.
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